Lansamide 4

Specification

• Description: Lansamide 4 belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Lansamide 4 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, lansamide 4 is primarily located in the cytoplasm. Outside of the human body, lansamide 4 can be found in fruits. This makes lansamide 4 a potential biomarker for the consumption of this food product.; 3-hydroxy-6-methoxy-1-methyl-4,5-diphenyl-2-piperidinone is a member of the class of piperidones that is 1-methylpiperidin-2-one in which a hydrogen at positions 3,4,5 and 6 has been replaced by hydroxy, phenyl, phenyl and methoxy groups, respectively. It has a role as a plant metabolite. It is a delta-lactam, a secondary alcohol and a member of piperidones.
• CAS No.: 211505-00-9
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 3-hydroxy-6-methoxy-1-methyl-4,5-diphenylpiperidin-2-one
• Standard InChI: InChI=1S/C19H21NO3/c1-20-18(22)17(21)15(13-9-5-3-6-10-13)16(19(20)23-2)14-11-7-4-8-12-14/h3-12,15-17,19,21H,1-2H3
• Standard InChI Key: HGOXSQCBJLZRJO-UHFFFAOYSA-N
• SMILES: CN1C(C(C(C(C1=O)O)C2=CC=CC=C2)C3=CC=CC=C3)OC
• Canonical SMILES: CN1C(C(C(C(C1=O)O)C2=CC=CC=C2)C3=CC=CC=C3)OC
• Melting Point: 187-188°C